6-(1-chloro-6-methylisoquinolin-5-yl)-N-methylquinazolin-2-amine

• Molecular Formula: C19H15ClN4
• Molecular Weight: 334.8 g/mol
• IUPAC Name: 6-(1-chloro-6-methylisoquinolin-5-yl)-N-methylquinazolin-2-amine
• InChI: InChI=1S/C19H15ClN4/c1-11-3-5-15-14(7-8-22-18(15)20)17(11)12-4-6-16-13(9-12)10-23-19(21-2)24-16/h3-10H,1-2H3,(H,21,23,24)
• InChI Key: PITFSUWUGBQMHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=NC=C2)Cl)C3=CC4=CN=C(N=C4C=C3)NC

Description

6-(1-chloro-6-methylisoquinolin-5-yl)-N-methylquinazolin-2-amine is a useful research compound. Its molecular formula is C19H15ClN4 and its molecular weight is 334.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methyl-5-(2-(methylamino)quinazolin-6-yl)isoquinolin-1(2H)-one (13.00 g, 41.1 mmol) was treated with POCl3 (57.5 mL, 616 mmol) and the mixture heated to 100° C. while stirring. After 4 h, the volatiles were removed under vacuum and residual POCl3 was removed by azeotroping with toluene. Crushed ice was added to the residue and the mixture was stirred for 1 h. The resulting free flowing solid was washed with water and and saturated sodium bicarbonate, filtered off and dissolved in a 9:1 mixture of DCM and MeOH. The solution was loaded onto silica gel and purified by column chromatography using a gradient of 2 to 10% MeOH in DCM to give 6-(1-chloro-6-methylisoquinolin-5-yl)-N-methylquinazolin-2-amine (9.34 g, 68%) as a yellow foam. MS (M+H)+ 335.